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CAS No.: 1012058-77-3

Cat. No.: B580326

Get Quote

Introduction
4-(4-Aminophenoxy)picolinic acid is a heterocyclic aromatic compound with a molecular

structure that incorporates a picolinic acid moiety linked to an aminophenol group via an ether

bond. This unique combination of functional groups makes it a molecule of interest in medicinal

chemistry and materials science, potentially as a chelating agent or a building block for more

complex molecular architectures. Accurate structural elucidation and purity assessment are

paramount for any research or development application. This guide provides a comprehensive

overview of the spectroscopic techniques—Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS)—as they apply to the definitive characterization of this molecule.

Due to the limited availability of published experimental spectra for this specific compound, this

guide will utilize predicted spectroscopic data based on established principles of chemical

structure and spectroscopy. This approach serves as a robust framework for researchers on

what to expect during experimental analysis and how to interpret the resulting data.
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Molecular Structure and Predicted Spectroscopic
Data
A thorough understanding of the molecular structure is the foundation for interpreting

spectroscopic data. Below is the chemical structure of 4-(4-Aminophenoxy)picolinic acid,

with atoms numbered for clarity in the subsequent NMR analysis.

Caption: Molecular structure of 4-(4-Aminophenoxy)picolinic acid with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule.

Experimental Protocol: NMR Data Acquisition
The following is a standard operating procedure for acquiring high-quality NMR data for a

sample like 4-(4-Aminophenoxy)picolinic acid.

Sample Preparation:

Weigh approximately 5-10 mg of the sample.

Dissolve the sample in ~0.6 mL of a deuterated solvent, such as DMSO-d₆. DMSO-d₆ is a

suitable choice due to its ability to dissolve polar compounds and because its residual

solvent peak does not obscure key regions of the spectrum. The acidic proton of the

carboxylic acid and the amine protons are also readily observable in DMSO-d₆.

Transfer the solution to a 5 mm NMR tube.

Instrument Setup:

Use a 400 MHz (or higher) NMR spectrometer.

Tune and shim the probe to ensure a homogeneous magnetic field.

Acquire a ¹H NMR spectrum using a standard pulse sequence. Key parameters include a

30° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.
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Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number

of scans will be necessary due to the lower natural abundance of ¹³C.

Data Processing:

Apply Fourier transformation to the acquired Free Induction Decay (FID).

Phase and baseline correct the resulting spectra.

Calibrate the ¹H spectrum to the residual solvent peak of DMSO-d₆ at 2.50 ppm.[1]

Calibrate the ¹³C spectrum to the DMSO-d₆ solvent peak at 39.52 ppm.

¹H NMR Spectral Data (Predicted)
Proton Assignment

Predicted Chemical

Shift (ppm)
Multiplicity Integration

H6 8.3 - 8.5 Doublet (d) 1H

H5 7.0 - 7.2
Doublet of Doublets

(dd)
1H

H3 6.8 - 7.0 Doublet (d) 1H

H10, H14 6.9 - 7.1 Doublet (d) 2H

H11, H13 6.6 - 6.8 Doublet (d) 2H

-NH₂ 5.0 - 5.5 Broad Singlet (br s) 2H

-COOH 12.0 - 13.0 Broad Singlet (br s) 1H

Interpretation of the ¹H NMR Spectrum
The predicted ¹H NMR spectrum provides a unique fingerprint of the molecule's hydrogen

atoms.

Carboxylic Acid Proton (-COOH): The proton of the carboxylic acid is expected to be

significantly deshielded, appearing as a broad singlet in the 12.0-13.0 ppm region.[2] This is
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a characteristic chemical shift for carboxylic acid protons and is due to the strong electron-

withdrawing effect of the carbonyl group and hydrogen bonding.

Picolinic Acid Ring Protons (H3, H5, H6):

H6: This proton is adjacent to the electron-withdrawing nitrogen atom and the carboxylic

acid group, leading to a downfield shift, predicted around 8.3-8.5 ppm. It will appear as a

doublet due to coupling with H5.

H5: This proton will be a doublet of doublets, coupling to both H6 and H3. Its chemical shift

will be influenced by the electron-donating ether linkage at C4, shifting it upfield relative to

H6.

H3: This proton is adjacent to the ether linkage and will also be shifted upfield, appearing

as a doublet due to coupling with H5.

Aminophenoxy Ring Protons (H10/H14 and H11/H13):

The aminophenoxy ring is an AA'BB' system. The protons ortho to the ether linkage (H10,

H14) and the protons ortho to the amino group (H11, H13) will each give rise to a doublet.

The amino group is an activating, electron-donating group, which will shield the protons on

this ring, causing them to appear at a relatively upfield chemical shift for aromatic protons.

Amine Protons (-NH₂): The protons of the primary amine will likely appear as a broad singlet

around 5.0-5.5 ppm. The broadness is due to quadrupole broadening from the nitrogen atom

and potential hydrogen exchange.

Sample Preparation

Data Acquisition (400 MHz)

Data Processing & Interpretation

Dissolve in DMSO-d6 Acquire 1H Spectrum Fourier Transform & Phasing

Acquire 13C Spectrum

Calibrate to Solvent Peak Assign Peaks to Structure
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Caption: Workflow for NMR data acquisition and analysis.

¹³C NMR Spectral Data (Predicted)
Carbon Assignment Predicted Chemical Shift (ppm)

C7 (-COOH) 165 - 170

C4 (C-O) 160 - 165

C2 (C-COOH) 150 - 155

C6 (C-N) 148 - 152

C12 (C-NH₂) 145 - 150

C9 (C-O) 140 - 145

C10, C14 120 - 125

C11, C13 115 - 120

C5 110 - 115

C3 105 - 110

Interpretation of the ¹³C NMR Spectrum
The ¹³C NMR spectrum provides information on the different carbon environments in the

molecule.

Carbonyl Carbon (C7): The carboxylic acid carbonyl carbon is the most deshielded,

appearing in the 165-170 ppm range.

Aromatic Carbons: The remaining ten aromatic carbons will appear in the 105-165 ppm

region. The carbons attached to heteroatoms (O, N) will be the most downfield in this region

(C2, C4, C6, C9, C12). The specific shifts are influenced by the electron-donating or

withdrawing nature of the substituents.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule.

Experimental Protocol: MS Data Acquisition
Sample Preparation:

Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent such as

methanol or acetonitrile.

Instrumentation (Electrospray Ionization - ESI):

Infuse the sample solution into an ESI source coupled to a high-resolution mass

spectrometer (e.g., a Time-of-Flight (TOF) or Orbitrap analyzer).

Acquire data in both positive and negative ion modes. In positive ion mode, protonated

molecules [M+H]⁺ are expected. In negative ion mode, deprotonated molecules [M-H]⁻

are likely.

Predicted Mass Spectrometry Data
Molecular Formula: C₁₂H₁₀N₂O₃

Molecular Weight: 230.22 g/mol [3][4]

Exact Mass: 230.0691 g/mol [3]

Predicted [M+H]⁺: 231.0764 m/z

Predicted [M-H]⁻: 229.0620 m/z

Interpretation of the Mass Spectrum and Fragmentation
The high-resolution mass spectrum should show a prominent peak corresponding to the

protonated molecule [M+H]⁺ at m/z 231.0764. The observation of this exact mass would

confirm the elemental composition of C₁₂H₁₁N₂O₃⁺.

Tandem MS (MS/MS) can be used to induce fragmentation and gain further structural

information. A plausible fragmentation pathway for the [M+H]⁺ ion involves the loss of formic
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acid (HCOOH) from the carboxylic acid group, which is a common fragmentation for picolinic

acids.

[M+H]+ 
 m/z = 231.0764

Loss of HCOOH 
 (-46.0055 Da)

[C11H9N2O]+ 
 m/z = 185.0709

Click to download full resolution via product page

Caption: A plausible fragmentation pathway for 4-(4-Aminophenoxy)picolinic acid.

Conclusion
The combined application of NMR and high-resolution MS provides an unambiguous method

for the structural confirmation and purity assessment of 4-(4-Aminophenoxy)picolinic acid.

While experimental data is not widely available, the predicted spectra and interpretation

provided in this guide offer a solid foundation for researchers working with this molecule. The

characteristic chemical shifts in ¹H and ¹³C NMR, along with the exact mass measurement,

serve as critical identification parameters. This systematic approach ensures the scientific

integrity of any study involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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